Cas no 899749-80-5 (5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899749-80-5
• MF: C₁₆H₁₄FN₅O
• MW: 311.313665866852
• CID: 5486987
• Update Time: 2025-10-29

5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-benzyl-N-(4-fluorophenyl)triazole-4-carboxamide
• 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C16H14FN5O/c17-12-6-8-13(9-7-12)19-16(23)14-15(18)22(21-20-14)10-11-4-2-1-3-5-11/h1-9H,10,18H2,(H,19,23)
• InChI Key： CUNZWLXQDPBTHI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C(N)=C(C(NC2=CC=C(F)C=C2)=O)N=N1

Additional information on 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide

5-Amino-1-Benzyl-N-(4-Fluorophenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 899749-80-5, known as 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of the 1,2,3-triazole class, which is widely recognized for its versatility in chemical synthesis and biological applications. The structure of this compound is characterized by a triazole ring system substituted with an amino group at position 5, a benzyl group at position 1, and an N-(4-fluorophenyl)carboxamide moiety at position 4. These substituents contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the biological activity of this compound, particularly in the context of its potential as a drug candidate. Researchers have explored its ability to modulate various cellular pathways, including those involved in inflammation and cancer. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide exhibits potent anti-inflammatory properties by inhibiting key enzymes associated with inflammatory responses. This finding underscores its potential as a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

In addition to its biological applications, this compound has also been investigated for its synthetic utility. The triazole ring system is a valuable scaffold in organic synthesis due to its ability to undergo various transformations. For example, researchers have utilized this compound as an intermediate in the synthesis of more complex molecules with enhanced pharmacokinetic profiles. A paper in *Organic Letters* detailed the use of 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide in the construction of bioactive compounds with improved solubility and bioavailability.

The synthesis of 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the triazole ring via click chemistry reactions and subsequent functionalization to introduce the amino and carboxamide groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. The development of efficient synthetic routes for this compound has been a focus of recent research efforts, as highlighted in a review article in *Chemical Reviews*.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided critical insights into its molecular structure and stability under various conditions. Furthermore, computational studies have been conducted to predict its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies are essential for evaluating its suitability as a drug candidate and guiding further preclinical development.

Looking ahead, the continued exploration of 5-amino-1-benzyl-N-(4-fluorophenyl)-1H-1,2,3-triazole-4-carboxamide holds promise for breakthroughs in both academic research and industrial applications. Its unique combination of structural features makes it an attractive target for further investigation into its biological mechanisms and therapeutic potential. As research progresses, this compound is expected to play an increasingly important role in the development of novel drugs and materials.